Cas no 2680741-10-8 (benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate)

• Product Name: benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• CAS No: 2680741-10-8
• MF: C₁₆H₁₅NO₅
• MW: 301.294004678726
• CID: 5633413
• PubChem ID: 165927543
• Update Time: 2025-10-29

benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28290474
• benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• 2680741-10-8

• Inchi： 1S/C16H15NO5/c18-13-9-15-14(20-6-7-21-15)8-12(13)17-16(19)22-10-11-4-2-1-3-5-11/h1-5,8-9,18H,6-7,10H2,(H,17,19)
• InChI Key： OGUZVZHMYXNFOS-UHFFFAOYSA-N
• SMILES： O1CCOC2C=C(C(=CC1=2)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 301.09502258g/mol
• Monoisotopic Mass: 301.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77Ų

Additional information on benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

Comprehensive Overview of Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680741-10-8)

Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 2680741-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxin core and carbamate functional group, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The benzodioxin moiety in Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is a key feature that distinguishes it from other aromatic compounds. This structural element is known for its stability and ability to interact with various enzymes and receptors, making it a valuable scaffold in medicinal chemistry. The presence of the hydroxy group at the 7-position further enhances its reactivity, allowing for potential modifications to tailor its properties for specific applications.

In recent years, the demand for novel carbamate-based compounds has surged, driven by their versatility in drug design. Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is no exception, as it offers a promising platform for the development of new therapeutic agents. Its benzyl group provides additional lipophilicity, which can influence its pharmacokinetic profile, including absorption and distribution in biological systems.

One of the most frequently asked questions about Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate revolves around its synthesis and purification. The compound is typically synthesized through multi-step organic reactions, involving the protection and deprotection of functional groups to achieve high purity. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and assess its quality.

The potential applications of Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate extend beyond pharmaceuticals. It is also being investigated in materials science, where its aromatic and heterocyclic properties could contribute to the development of advanced polymers and coatings. Additionally, its bioactive characteristics make it a candidate for agrochemical research, particularly in the design of environmentally friendly pesticides.

As the scientific community continues to explore the capabilities of Benzyl N-(7-hydroxy-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate, its relevance in cutting-edge research is expected to grow. Whether in drug discovery, materials engineering, or agrochemical innovation, this compound represents a fascinating intersection of chemistry and biology. For researchers and industry professionals, understanding its properties and potential is essential for unlocking its full value.